Cas no 83528-85-2 (Ferrocene, phosphino-)

• Product Name: Ferrocene, phosphino-
• CAS No: 83528-85-2
• MF: C₁₀H₁₁FeP
• MW: 218.0131046772
• MDL: MFCD20922899
• CID: 4497415
• PubChem ID: 121235229
• Update Time: 2025-05-21

Ferrocene, phosphino- Chemical and Physical Properties

Names and Identifiers

• Ferrocene, phosphino-
• Phosphinoferrocene, 98%
• PHOSPHINOFERROCENE,98%
• Phosphinoferrocene; 98%
• MFCD20922899
• 83528-85-2
• Phosphinoferrocene

• MDL： MFCD20922899
• Inchi： 1S/C5H6P.C5H5.Fe/c6-5-3-1-2-4-5;1-2-4-5-3-1;/h1-4H,6H2;1-5H;
• InChI Key： GUVVCUQALKEQLD-UHFFFAOYSA-N
• SMILES： [Fe].P[C]1[CH][CH][CH][CH]1.[CH]1[CH][CH][CH][CH]1 |^1:2,3,4,5,6,7,8,9,10,11|

Computed Properties

• Exact Mass: 217.994773g/mol
• Monoisotopic Mass: 217.994773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 48.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on Ferrocene, phosphino-

Comprehensive Overview of Ferrocene, phosphino- (CAS No. 83528-85-2): Properties, Applications, and Innovations

Ferrocene, phosphino- (CAS No. 83528-85-2) is a highly specialized organometallic compound that has garnered significant attention in both academic and industrial research. This compound, a derivative of ferrocene, incorporates a phosphino group, which enhances its utility in catalysis, material science, and pharmaceutical applications. The unique combination of ferrocene's stability and the phosphino group's reactivity makes this compound a versatile tool for chemists and engineers.

One of the most compelling aspects of Ferrocene, phosphino- is its role in homogeneous catalysis. The phosphino moiety acts as a ligand, facilitating the formation of transition metal complexes that are pivotal in cross-coupling reactions, hydrogenation, and polymerization. Researchers are increasingly exploring its potential in green chemistry, where the demand for sustainable and efficient catalysts is growing. This aligns with the global trend toward reducing environmental impact, a topic frequently searched in AI-driven research and scientific databases.

In the realm of material science, Ferrocene, phosphino- is being investigated for its electrochemical properties. Its redox-active ferrocene core makes it a candidate for molecular electronics and energy storage devices. With the rise of renewable energy technologies, compounds like this are critical for developing next-generation batteries and supercapacitors. These applications are frequently highlighted in SEO-optimized content, as they address current user queries about advanced materials and clean energy solutions.

Another area of interest is the pharmaceutical potential of Ferrocene, phosphino-. The ferrocene scaffold is known for its bioactivity, and the addition of a phosphino group opens new avenues for drug design. Recent studies suggest its utility in anticancer and antimicrobial agents, topics that are highly searched in medical research platforms. This compound's ability to modulate biological pathways makes it a promising candidate for targeted therapy, a hot topic in precision medicine.

The synthesis and characterization of Ferrocene, phosphino- are also subjects of ongoing research. Advanced techniques such as NMR spectroscopy and X-ray crystallography are employed to understand its structural and electronic properties. These methodologies are often searched by chemistry professionals and students, making this content highly relevant for educational and professional development purposes.

In conclusion, Ferrocene, phosphino- (CAS No. 83528-85-2) is a multifaceted compound with applications spanning catalysis, materials science, and pharmaceuticals. Its unique properties and adaptability to modern scientific challenges ensure its continued relevance in cutting-edge research. By addressing current trends like green chemistry, renewable energy, and precision medicine, this overview provides a comprehensive and SEO-friendly resource for researchers and industry professionals alike.